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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromopyrene (CAS No. 1714-
27-8), a key synthetic intermediate in the fields of organic electronics, materials science, and
pharmaceutical development. This document details its chemical and physical properties,
provides established synthesis and purification protocols, and explores its applications in
advanced organic synthesis, particularly in palladium-catalyzed cross-coupling reactions.
Spectroscopic data for characterization, detailed experimental methodologies, and
visualizations of synthetic and application workflows are included to support researchers in
utilizing this versatile building block.

Chemical and Physical Properties

2-Bromopyrene is a brominated derivative of pyrene, a polycyclic aromatic hydrocarbon. The
bromine substitution at the 2-position, a nodal plane site, imparts unique electronic properties
and reactivity compared to isomers brominated at other positions.[1] This makes it a valuable
precursor for the synthesis of complex organic molecules and polymers with tailored
optoelectronic and biological properties.[1]
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Property Value Reference(s)
CAS Number 1714-27-8 [2]
Molecular Formula CieHoBr [2]
Molecular Weight 281.15 g/mol [3]
Appearance White to off-white powder [4]
Melting Point 135.5°C [5]
Boiling Point 422.5 °C at 760 mmHg [2]
Density 1.578 g/cm3 [2]
Flash Point 209.4 °C [2]
Refractive Index 1.858 [2]
Vapour Pressure 5.91E-07 mmHg at 25°C [2]
LogP 5.35 [5]

Synthesis and Purification

The synthesis of 2-Bromopyrene can be challenging due to the directing effects of the pyrene
core, which favor substitution at other positions.[1] However, several effective methods have
been developed.

Synthesis from 2-(4,4,5,5-Tetramethyl-1,3,2-
dioxaborolan-2-yl)pyrene

A common and high-yielding method involves the bromination of a borylated pyrene precursor.

[6]
Experimental Protocol:

» Dissolve 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene (1.00 mmol) in a 3:1 (v/v)
mixture of methanol and tetrahydrofuran (60 mL).

e Add a solution of copper(ll) bromide (10.00 mmol) in water (30 mL) to the reaction mixture.
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 Stir the mixture overnight at 90 °C under a nitrogen atmosphere.

» After cooling, filter the resulting precipitate and wash successively with water, diethyl ether,
and hexane.

o Crystallize the crude product from hot hexane to yield 2-Bromopyrene as a beige solid.
Yield: 86%|6]

Synthesis via Diazotization-Deamination

An alternative route starts from 1-amino-2-bromopyrene, proceeding through a diazotization-
deamination reaction. This method is particularly useful for obtaining high-purity 2-
Bromopyrene suitable for OLED applications.

Experimental Protocol:
e Crude Synthesis:

o Add 1-amino-2-bromopyrene to a sulfuric acid solution (1.5-2 g/10mL) and stir until
completely dissolved.

o Cool the solution to 0-5 °C and slowly add an aqueous solution of sodium nitrite. Maintain
the temperature at 0-5 °C and stir for 30 minutes to form the diazonium salt.

o In a separate flask, cool an aqueous solution of hypophosphorous acid to 0-5 °C.

o Slowly add the diazonium salt solution to the hypophosphorous acid solution, maintaining
the temperature at 0-5 °C. Stir for 30 minutes.

o Filter the precipitate and dry to obtain the crude 2-Bromopyrene.
 Purification:

o Add the crude 2-Bromopyrene to ethyl acetate (1.5-2.5 times the weight of the crude
product).

o Heat the mixture to reflux, then cool to 20 = 2 °C to induce crystallization.
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o Filter the crystals and dry to obtain pure 2-Bromopyrene.

Purity: 299.5%

The following diagram illustrates the workflow for the synthesis and purification of 2-
Bromopyrene via the diazotization-deamination pathway.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1587533?utm_src=pdf-body
https://www.benchchem.com/product/b1587533?utm_src=pdf-body
https://www.benchchem.com/product/b1587533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Crude Synthesis

1-amino-2-bromopyrene in H2SOa4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Bromopyrene CAS 1714-27-8|Research Chemical [benchchem.com]

e 2. 2-bromopyrene | 1714-27-8 [chemnet.com]

e 3. Pyrene, 2-bromo- | C16H9Br | CID 3014034 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. 2-BROMOPROPENE(557-93-7) IR Spectrum [chemicalbook.com]

o 5. Stille Coupling | NROChemistry [nrochemistry.com]

e 6. Bromopyrene Symphony: Synthesis and Characterisation of Isomeric Derivatives at Non-
K Region and Nodal Positions for Diverse Functionalisation Strategies - PMC
[pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromopyrene (CAS
number 1714-27-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587533#2-bromopyrene-cas-number-1714-27-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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